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Compound Focus: Tripropylene glycol monopropyl ether

CAS No.: 96077-04-2

Cat. No.: S3605229

Chemical Profile & Potential Role of TPM

The following table summarizes the key identification and physical properties of Tripropylene Glycol
Monomethyl Ether (TPM) [1] [2].

Property Value /| Description

Common Name  Tripropylene glycol monomethyl ether [1]

CAS Number 20324-33-8 [1] [2]
Molecular C10H2204 [1] [2]

Formula

Molecular 206.28-206.32 g/mol [1] [2]
Weight

Appearance Colorless liquid [2]

Odor Slight ether flavor [2]
Boiling Point 243 °C @ 760 mmHg [2]
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Property Value |/ Description

Flash Point 117.6-124 °C [1] [2]

Density 0.965-0.967 g/cm3 @ 25°C [1] [2]

Solubility in Miscible [2]

Water

Main Solvent for inks, paints, resins; coupling agent in rust removers and cleaners;
Applications stabilizer in herbicides; emollient in cosmetics [2].

While the search results do not provide direct experimental data for TPM as a diesel additive, one study
investigates a closely related compound, tri-ethylene glycol mono methyl ether (TGME), blended with

diesel and hydrogen [3]. This suggests a research direction for glycol ethers as fuel components.

Experimental Insights from a Related Glycol Ether

A study on a dual-fuel diesel engine investigated TGME as a diesel additive, with hydrogen as a secondary

fuel. The experimental setup and key findings are summarized below [3].

Methodology Overview

e Engine: A 3.5 kW, single-cylinder, variable compression ratio diesel engine modified for dual-fuel
operation [3].

¢ Fuel Preparation: TGME was added to pure diesel in proportions ranging from 1% to 5% by volume.
The blends were mixed using a magnetic stirrer for 25 minutes to ensure homogeneity [3].

¢ Testing Protocol: The engine was tested at a constant speed of 1500 rpm and a compression ratio
of 17:1, across loads ranging from 2% to 70% of full capacity [3].

Key Findings for TGME Blends

e Brake Thermal Efficiency (BTE): The addition of TGME to diesel, along with hydrogen, led to an

improvement in BTE—a measure of how effectively the engine converts fuel energy into useful work
—compared to pure diesel [3].
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¢ Emissions:
o Nitrogen Oxides (NOXx): A significant reduction in NOx emissions was observed [3].
o Carbon Monoxide (CO) & Hydrocarbons (HC): Emissions of CO and unburnt HC were also
lower with the TGME-hydrogen-diesel blend [3].

Experimental Workflow for Fuel Testing

The diagram below outlines the general workflow for conducting a performance and emissions test on a fuel

additive, based on the methodology from the study [3].

Start Experimental P@

Fuel Preparation
Blend additive (e.g., TGME) with
base diesel via magnetic stirring

Engine Setup
Configure dual-fuel engine,
set compression ratio and load

'

Performance Testing Emissions Testing
Measure Brake Thermal Efficiency (BTE) Analyze exhaust for
and Specific Fuel Consumption NOx, CO, and HC
Data Analysis

Compare results against
baseline diesel performance
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This workflow illustrates the key stages in testing a fuel additive, from preparation to data analysis.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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